Cas no 1806801-25-1 (Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate
• CAS No: 1806801-25-1
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857280
• Update Time: 2025-05-21

Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)2-4-7(8(10)11)5(14(16)17)3-13-9(4)12/h3,8H,2H2,1H3,(H2,12,13)
• InChI Key： RBSXQFLMHQTLHU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.7
• Topological Polar Surface Area: 111

Additional information on Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate

Research Brief on Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate (CAS: 1806801-25-1) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate (CAS: 1806801-25-1) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its electron-deficient pyridine core and strategically positioned substituents, make it a valuable scaffold for medicinal chemistry optimization.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the synthetic utility of Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate in the construction of novel kinase inhibitors. The study demonstrated that this compound serves as an excellent precursor for the development of ATP-competitive inhibitors targeting tyrosine kinases involved in oncogenic signaling pathways. Through a series of structure-activity relationship (SAR) studies, the research team successfully modified the parent compound to yield derivatives with improved selectivity and potency against specific kinase targets. The incorporation of the difluoromethyl group was found to significantly enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

Another significant application of this compound was reported in Bioorganic & Medicinal Chemistry Letters (2024), where it was utilized as a key building block for the synthesis of novel antimicrobial agents. The research focused on leveraging the electron-withdrawing properties of the nitro group and the hydrogen-bonding capabilities of the amino functionality to design compounds with enhanced bacterial membrane penetration. The resulting derivatives showed remarkable activity against multidrug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies revealed that these compounds interfere with essential bacterial enzymes, providing a potential new mechanism of action to combat antibiotic resistance.

The synthetic accessibility of Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development detailed an improved scalable synthesis route with enhanced yield and purity. The new protocol addresses previous challenges in the selective introduction of the difluoromethyl group while maintaining the integrity of other functional groups. This advancement is particularly important for potential industrial-scale production, as it reduces the number of purification steps and minimizes the generation of hazardous byproducts.

From a mechanistic perspective, computational chemistry studies have provided valuable insights into the reactivity profile of this compound. Density functional theory (DFT) calculations have elucidated the electronic effects of the substituents on the pyridine ring, explaining its preferential reactivity at specific positions. These theoretical findings have guided experimental work in designing more efficient derivatization strategies, as reported in a recent ACS Catalysis publication. The compound's ability to participate in diverse reaction pathways, including nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling, makes it particularly valuable for library synthesis in drug discovery programs.

Looking forward, the unique properties of Methyl 2-amino-4-(difluoromethyl)-5-nitropyridine-3-acetate position it as a promising candidate for further exploration in multiple therapeutic areas. Current research directions include its application in the development of covalent inhibitors, where the nitro group can serve as a latent electrophile for targeted protein modification. Additionally, its potential in radiopharmaceutical chemistry is being investigated, with preliminary studies showing favorable characteristics for fluorine-18 labeling. As the understanding of this compound's versatility continues to grow, it is expected to play an increasingly important role in the discovery of next-generation therapeutics.